Cas no 2228297-36-5 (2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline)

• Product Name: 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline
• CAS No: 2228297-36-5
• MF: C₁₁H₁₇FN₂O
• MW: 212.263886213303
• CID: 6378955
• PubChem ID: 165858552
• Update Time: 2025-05-19

2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline
• 2228297-36-5
• EN300-1757406
• 2-[1-(aminooxy)propan-2-yl]-5-fluoro-N,N-dimethylaniline

• Inchi： 1S/C11H17FN2O/c1-8(7-15-13)10-5-4-9(12)6-11(10)14(2)3/h4-6,8H,7,13H2,1-3H3
• InChI Key： SZVIUQHBLWGRJP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)C(C)CON

Computed Properties

• Exact Mass: 212.13249133g/mol
• Monoisotopic Mass: 212.13249133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.5Ų

Additional information on 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline

Introduction to 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline (CAS No. 2228297-36-5) and Its Emerging Applications in Chemical Biology

2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline, identified by the CAS number 2228297-36-5, is a structurally unique organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and aminoxy functional groups, which contribute to its distinct chemical properties and potential biological activities. The fluoro substituent at the 5-position and the aminooxy group at the 1-position of the propyl chain create a molecular framework that is both synthetically interesting and biologically relevant.

The N,N-dimethylaniline moiety in the molecule imparts a basic character, making it a candidate for interactions with acidic biological targets such as enzymes and receptors. This feature, combined with the fluoro atom's ability to modulate metabolic stability and binding affinity, positions this compound as a promising scaffold for drug discovery. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such molecules with high precision, facilitating the design of derivatives with enhanced efficacy.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their ability to improve pharmacokinetic profiles. The introduction of fluorine at specific positions in a molecule can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. The fluoro group at the 5-position of 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline is strategically placed to influence these properties, making it an attractive candidate for further exploration.

The aminooxy group is another critical feature of this compound, serving as a versatile handle for further chemical modifications. Aminooxy groups can participate in condensation reactions with aldehydes and ketones to form oxime derivatives, which are known for their diverse biological activities. This reactivity allows for the facile synthesis of libraries of analogs, enabling structure-activity relationship (SAR) studies that can uncover novel pharmacological effects.

One of the most compelling aspects of 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline is its potential application in the development of small-molecule probes for biological assays. The combination of its structural features makes it an excellent candidate for use as a tool compound in high-throughput screening (HTS) campaigns. Such screens are instrumental in identifying lead compounds for further medicinal chemistry optimization. The ability to rapidly test large numbers of compounds against biological targets has revolutionized drug discovery over the past few decades, and molecules like this one are at the forefront of this effort.

Recent studies have begun to explore the role of fluorinated aromatic compounds in modulating inflammatory pathways. The fluoro substituent can influence enzyme selectivity, leading to compounds that exhibit anti-inflammatory effects without significant side effects. For instance, studies on fluoroquinolones have demonstrated that fluorine atoms can enhance binding affinity to bacterial enzymes while minimizing toxicity in human cells. Similarly, 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline may exhibit such properties when tested against inflammatory targets.

The aminooxy group also opens up possibilities for bioconjugation strategies, allowing researchers to link this compound to other biomolecules such as peptides or nucleic acids. This approach has been widely used in targeted therapy and diagnostic imaging. By incorporating this molecule into a larger structure, researchers can develop probes that specifically interact with disease-relevant targets, offering new avenues for therapeutic intervention.

From a synthetic chemistry perspective, 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline presents an intriguing challenge due to its complex architecture. The synthesis requires careful control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to introduce fluorine atoms into aromatic rings more efficiently than ever before, streamlining the preparation of such molecules. Additionally, modern spectroscopic techniques allow for detailed characterization of these compounds, ensuring that their structures are accurately determined before biological testing.

The pharmaceutical industry has increasingly recognized the value of fluorinated compounds in drug development. Many approved drugs contain fluorine atoms, which contribute to their therapeutic efficacy and market success. For example, fluoxetine (Prozac), a selective serotonin reuptake inhibitor (SSRI), contains a fluoroethyl group that enhances its pharmacological activity. Similarly, gemifloxacin, another fluoroquinolone antibiotic, relies on fluorine atoms to improve its antibacterial properties. The presence of these success stories underscores the importance of exploring new fluorinated molecules like 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline.

In conclusion, 2-1-(aminooxy)propan-2-yl-5-fluoro-N,N-dimethylaniline (CAS No. 2228297-36-5) represents a promising candidate for further investigation in chemical biology and drug discovery. Its unique structural features—combining a fluoro substituent with an aminooxy group—make it an attractive scaffold for developing novel therapeutic agents. With ongoing advancements in synthetic chemistry and computational biology, this compound is poised to play a significant role in future medical research efforts.